Cas no 13169-72-7 (Methanone, (2-fluorophenyl)-1H-pyrrol-2-yl-)

• Product Name: Methanone, (2-fluorophenyl)-1H-pyrrol-2-yl-
• CAS No: 13169-72-7
• MF: C₁₁H₈FNO
• MW: 189.185726165771
• CID: 1228771
• Update Time: 2024-08-03

Methanone, (2-fluorophenyl)-1H-pyrrol-2-yl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (2-fluorophenyl)-1H-pyrrol-2-yl-

• Inchi： 1S/C11H8FNO/c12-9-5-2-1-4-8(9)11(14)10-6-3-7-13-10/h1-7,13H
• InChI Key： NZXZFPMSNLMAKD-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1F)(C1=CC=CN1)=O

Computed Properties

• Exact Mass: 189.05904

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• Melting Point: 76 °C
• Boiling Point: 338.3±22.0 °C(Predicted)
• PSA: 32.86
• pka: 14.69±0.50(Predicted)